Cas no 1200537-40-1 (1-(2-Methoxyethyl)-3,5-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole)

• Product Name: 1-(2-Methoxyethyl)-3,5-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole
• CAS No: 1200537-40-1
• MF: C₁₄H₂₅BN₂O₃
• MW: 280.170903921127
• MDL: MFCD22572270
• CID: 4685378
• PubChem ID: 58004614
• Update Time: 2025-11-06

1-(2-Methoxyethyl)-3,5-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(2-Methoxyethyl)-3,5-dimethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• LTQJJMKARMAXCA-UHFFFAOYSA-N
• 1-(2-methoxyethyl)-3,5-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• 1-(2-Methoxy-ethyl)-3,5-dimethyl-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-pyrazole
• 1-(2-Methoxyethyl)-3,5-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole
• MFCD22572270
• D80861
• 1-(2-Methoxyethyl)-3,5-dimethyl-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-pyrazole
• AYB53740
• 1200537-40-1
• 1H-Pyrazole, 1-(2-methoxyethyl)-3,5-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• CS-0161963
• Z2050023956
• BCP32762
• EN300-396481
• SCHEMBL1428858
• 1-(2-Methoxyethyl)-3,5-dimethyl-1H-pyrazole-4-boronic acid pinacol ester
• BS-45803
• DB-102552
• A1-09947

• MDL： MFCD22572270
• Inchi： 1S/C14H25BN2O3/c1-10-12(11(2)17(16-10)8-9-18-7)15-19-13(3,4)14(5,6)20-15/h8-9H2,1-7H3
• InChI Key： LTQJJMKARMAXCA-UHFFFAOYSA-N
• SMILES： O1B(C2C(C)=NN(CCOC)C=2C)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 280.1958228g/mol
• Monoisotopic Mass: 280.1958228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.5

Additional information on 1-(2-Methoxyethyl)-3,5-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole

Market Research and Analysis of 1-(2-Methoxyethyl)-3,5-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole in the Chemical-Biomedical Field

The compound 1-(2-Methoxyethyl)-3,5-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole (CAS No. 1200537-40-1) has garnered significant attention in the chemical-biomedical field due to its unique structural properties and potential applications in drug discovery and material science. This pyrazole derivative exhibits a combination of functional groups that make it versatile for various chemical reactions and biological assays.

Recent studies have highlighted its role as a boron-containing heterocyclic compound, which is particularly valuable in medicinal chemistry for its ability to participate in Suzuki-Miyaura coupling reactions. This reactivity has positioned the compound as a key intermediate in the synthesis of complex molecules with potential therapeutic applications.

The global demand for such specialized chemical intermediates is driven by the increasing focus on drug development and the need for high-quality reagents in academic research. Major pharmaceutical companies and research institutions are actively exploring the use of this compound in preclinical studies to evaluate its efficacy in treating various diseases, including cancer and inflammatory disorders.

In terms of market dynamics, the supply chain for 1-(2-Methoxyethyl)-3,5-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole is dominated by a few key suppliers who specialize in the production of high-purity chemical intermediates. These suppliers are strategically located in regions with advanced chemical manufacturing capabilities and stringent quality control standards.

The growing interest in this compound has also led to increased investment in research and development activities. Collaborative efforts between academia and industry are expected to further enhance its application potential and drive market expansion.

In conclusion, 1-(2-Methoxyethyl)-3,5-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole represents a promising tool in the chemical-biomedical landscape. Its unique properties and versatile applications position it as a critical component in advancing drug discovery and materials science research.